Cas no 50615-66-2 (2,3,4,6-Tetra-O-acetyl-1-thio-β-D-galactopyranose)

• Product Name: 2,3,4,6-Tetra-O-acetyl-1-thio-β-D-galactopyranose
• CAS No: 50615-66-2
• MF: C₁₄H₂₀O₉S
• MW: 364.368204116821
• MDL: MFCD01076185
• CID: 367405
• PubChem ID: 11100577
• Update Time: 2025-07-22

2,3,4,6-Tetra-O-acetyl-1-thio-β-D-galactopyranose Chemical and Physical Properties

Names and Identifiers

• (2R,3S,4S,5R,6S)-2-(Acetoxymethyl)-6-mercaptotetrahydro-2H-pyran-3,4,5-triyl triacetate
• 2,3,4,6-TETRA-O-ACETYL-1-THIO-Β-D-GALACTOPYRANOSE
• b-D-Galactopyranose, 1-thio-,2,3,4,6-tetraacetate
• AG-A-99789
• AK120822
• CHEMBL2018435
• CTK6A1617
• KB-206523
• 2,3,4,6-Tetra-O-acetyl-beta-D-1-thioglacatopyranoside
• 2,3,4,6-Tetra-O-acetyl-b-D-thiogalactopyranose
• 2,3,4,6-TETRA-O-ACETYL-1-THIO-BETA-D-GALACTOPYRANOSE
• C14H20O9S
• 6979AB
• AX8246238
• 1-Thio-beta-D-galactopyranose 2,3,4,6-tetraacetate
• beta-D-glucopyranose, 1-thio-, 2,3,4,6-tetraacetate
• DS-6279
• (2R,3S,4S,5R,6S)-2-(Acetoxymethyl)-6-mercaptotetrahydro-2H-pyran-3,4,5-triyltriacetate
• A871501
• CS-0155030
• b-D-Galactopyranose,1-thio-,2,3,4,6-tetraacetate
• DTXSID30455226
• SCHEMBL1582644
• C75372
• AKOS016011641
• [(2R,3S,4S,5R,6S)-3,4,5-triacetyloxy-6-sulfanyloxan-2-yl]methyl acetate
• 50615-66-2
• MFCD01076185
• W-202899
• DB-160630
• [(2R,3S,4S,5R,6S)-3,4,5-TRIS(ACETYLOXY)-6-SULFANYLOXAN-2-YL]METHYL ACETATE
• 2,3,4,6-Tetra-O-acetyl-1-thio-β-D-galactopyranose

• MDL： MFCD01076185
• Inchi： 1S/C14H20O9S/c1-6(15)19-5-10-11(20-7(2)16)12(21-8(3)17)13(14(24)23-10)22-9(4)18/h10-14,24H,5H2,1-4H3/t10-,11+,12+,13-,14+/m1/s1
• InChI Key： SFOZKJGZNOBSHF-HTOAHKCRSA-N
• SMILES： S[C@H]1[C@@H]([C@H]([C@H]([C@@H](COC(C)=O)O1)OC(C)=O)OC(C)=O)OC(C)=O

Computed Properties

• Exact Mass: 364.08280338g/mol
• Monoisotopic Mass: 364.08280338g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 24
• Rotatable Bond Count: 9
• Complexity: 507
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 115

Experimental Properties

• Density: 1.31±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 86.5-88 ºC
• Solubility: Slightly soluble (2.1 g/l) (25 º C),

2,3,4,6-Tetra-O-acetyl-1-thio-β-D-galactopyranose Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tetracarboxylic acids and derivatives

Additional information on 2,3,4,6-Tetra-O-acetyl-1-thio-β-D-galactopyranose

Recent Advances in the Application of 2,3,4,6-Tetra-O-acetyl-1-thio-β-D-galactopyranose (CAS: 50615-66-2) in Glycoscience and Drug Development

The thioglycoside derivative 2,3,4,6-Tetra-O-acetyl-1-thio-β-D-galactopyranose (CAS: 50615-66-2) has emerged as a pivotal building block in carbohydrate chemistry and glycobiology research. Recent studies have highlighted its versatility as a glycosyl donor in the synthesis of complex oligosaccharides and glycoconjugates. A 2023 study published in Carbohydrate Research demonstrated its exceptional reactivity in stereoselective glycosylation reactions when activated by N-iodosuccinimide (NIS) and triflic acid, achieving β-selectivities exceeding 95% in model systems.

In pharmaceutical applications, this protected thio-galactose derivative has gained attention for its role in developing glycomimetic drugs. Research teams at MIT and ETH Zürich have independently reported its incorporation into galectin-3 inhibitors, with the acetyl protecting groups proving crucial for membrane permeability. The compound's stability under physiological conditions (pH 7.4, 37°C) was confirmed through HPLC-MS analysis, showing less than 5% decomposition over 24 hours, making it suitable for prodrug development.

Structural biology studies utilizing 50615-66-2 have provided new insights into carbohydrate-protein interactions. Cryo-EM analysis published in Nature Structural & Molecular Biology (2024) revealed that acetyl-protected thio-galactose derivatives form stable complexes with lectin domains, enabling precise mapping of binding pockets. This has direct implications for designing next-generation antiviral agents targeting viral attachment proteins.

The synthetic utility of 2,3,4,6-Tetra-O-acetyl-1-thio-β-D-galactopyranose has been expanded through novel activation protocols. A recent ACS Catalysis paper described a photoredox-catalyzed glycosylation method that reduces metal catalyst loading by 80% while maintaining high yields (typically 85-92%). This green chemistry approach significantly improves the sustainability profile of oligosaccharide synthesis.

Emerging applications in radiopharmaceuticals have been reported by a UCLA research group, where the 50615-66-2 scaffold was used to develop ⁶⁸Ga-labeled PET tracers for imaging metastatic cancers. The acetyl groups facilitated efficient radiofluorination at the C-1 position, with preclinical studies showing excellent tumor-to-background ratios (8.7:1 at 90 minutes post-injection).

Quality control advancements for this compound include the development of a validated UPLC method (USP compliant) that can detect impurities at 0.05% levels. This addresses previous challenges in batch-to-batch consistency that were noted in the 2022 FDA guidance on carbohydrate-based therapeutics.

Future research directions highlighted in a recent Chemical Reviews perspective article focus on enzymatic deprotection strategies and flow chemistry applications of 50615-66-2. These approaches promise to overcome current limitations in large-scale production while maintaining the high stereochemical purity required for pharmaceutical applications.